2-((3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]ethanone
• InChI: InChI=1S/C21H16FN5OS/c22-16-6-3-5-15(12-16)21-24-23-18-8-9-19(25-27(18)21)29-13-20(28)26-11-10-14-4-1-2-7-17(14)26/h1-9,12H,10-11,13H2
• InChI Key: AELWBRRBFSHUOI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NN4C(=NN=C4C5=CC(=CC=C5)F)C=C3
• Molecular Formula: C21H16FN5OS
• Molecular Weight: 405.4 g/mol

Description

2-((3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-(indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H16FN5OS and its molecular weight is 405.45. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-(indolin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-1-(indolin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Anticancer Activity

• A study by Tumosienė et al. (2020) synthesized novel derivatives bearing various moieties, including triazole, and evaluated their antioxidant and anticancer activities. The compounds showed significant activity against glioblastoma and breast cancer cell lines, suggesting potential research applications of related compounds in cancer therapy (Tumosienė et al., 2020).

Utility in Heterocyclic Synthesis

• Salem et al. (2021) reviewed the utility of 1-(4-substituted-aminophenyl) ethanones and their derivatives in the synthesis of heterocyclic compounds for biological and medicinal research. This highlights the synthetic versatility of compounds like the one for generating novel bioactive molecules (Salem et al., 2021).

Anticonvulsant Evaluation

• Ahuja and Siddiqui (2014) explored indole and triazine derivatives for anticonvulsant properties. Their findings suggest that structural modifications can lead to significant biological activity, indicating the potential for derivatives of the mentioned compound to be explored in neurological disorder treatments (Ahuja & Siddiqui, 2014).

One-Pot Synthesis and Anticancer Activity

• Arandkar and Vedula (2018) reported a one-pot synthesis of triazolothiadiazine derivatives with significant anticancer activity against renal cancer cell lines. This suggests potential for the compound to be synthesized through similar methods for anticancer research (Arandkar & Vedula, 2018).